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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526

Introduction

4-Chlorobenzylamine is a versatile chemical intermediate that serves as a critical building
block in the synthesis of a variety of pharmaceutical compounds.[1][2][3] Its structure, featuring
a reactive primary amine group and a chlorinated benzene ring, allows for its incorporation into
diverse molecular scaffolds, making it a valuable precursor for active pharmaceutical
ingredients (APIs).[2] This aromatic amine is instrumental in the development of drugs across
several therapeutic areas, including antihistamines, antifungal agents, and antidepressants.[1]
[2] This document provides detailed application notes and protocols for the use of 4-
chlorobenzylamine in the synthesis of pharmaceutical intermediates, with a specific focus on
the preparation of a potential antifungal agent.

Physicochemical Properties of 4-Chlorobenzylamine

A clear understanding of the physical and chemical properties of 4-chlorobenzylamine is
essential for its safe handling and effective use in synthesis.
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Property Value Reference
CAS Number 104-86-9 [3]
Molecular Formula C7HsCIN [3]
Molecular Weight 141.60 g/mol [4]

Clear, almost colorless to
Appearance ] o [1][3]
slightly yellow liquid

Boiling Point 215 °C (lit.) [4]

Density 1.164 g/mL at 25 °C (lit.) [4]

N Not miscible in water. Soluble
Solubility ) [11[3]
in chloroform and methanol.

pKa 8.85 + 0.10 (Predicted) [1]

Applications in Pharmaceutical Synthesis

4-Chlorobenzylamine is a key intermediate in the synthesis of various pharmaceutical agents
due to the reactivity of its primary amine group, which readily participates in reactions such as
N-alkylation, amidation, and reductive amination.

Antifungal Agents

4-Chlorobenzylamine is utilized in the synthesis of compounds with potential antifungal
properties. A notable example is the synthesis of 2-(4-chlorobenzylamino)-1-(4-
nitrophenyl)ethanol, a precursor that can be further modified to generate molecules with
biological activity.[5] The synthesis involves the ring-opening of a substituted oxirane with 4-
chlorobenzylamine.

Antihistamines

While direct, detailed protocols starting from 4-chlorobenzylamine are not readily available in
the provided search results, it is cited as a precursor for antihistamines.[1] For instance, the
core structure of some second-generation antihistamines contains a substituted benzylamine
moiety.
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Antidepressants and Antipsychotics

Derivatives of 4-chlorobenzylamine have been investigated for their potential as
antidepressants and antipsychotics.[2] The 4-chlorobenzyl group is a common structural motif
in various centrally acting agents.

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of a pharmaceutical
intermediate using 4-chlorobenzylamine.

Synthesis of 2-(4-chlorobenzylamino)-1-(4-
hitrophenyl)ethanol

This protocol describes the synthesis of a potential antifungal intermediate via the ring-opening
of p-nitrophenyloxirane with 4-chlorobenzylamine.[5]

Reaction Scheme:
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p-Nitrophenyloxirane +

2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol
—
4-Chlorobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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